Cas no 164990-17-4 ((3-(Dibromomethylene)-5-(triisopropylsilyl)-penta-1,4-diyn-1-yl)trimethylsilane)

• Product Name: (3-(Dibromomethylene)-5-(triisopropylsilyl)-penta-1,4-diyn-1-yl)trimethylsilane
• CAS No: 164990-17-4
• MF: C₁₈H₃₀Br₂Si₂
• MW: 462.409805774689
• CID: 1023993
• PubChem ID: 14937076
• Update Time: 2025-07-14

(3-(Dibromomethylene)-5-(triisopropylsilyl)-penta-1,4-diyn-1-yl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• (3-(Dibromomethylene)-5-(triisopropylsilyl)penta-1,4-diyn-1-yl)trimethylsilane
• (3-(Dibromomethylene)-5-(triisopropylsilyl)-penta-1,4-diyn-1-yl)trimethylsilane
• [3-(dibromomethylene)-5-(trimethylsilyl)-1,4-pentadiyn-1-yl]tris(1-methylethyl)Silane
• 3-(dibromoethylidene)-1-(triisopropylsilyl)-5-(trimethylsilyl)penta-1,4-diyne
• 3-(dibromometylidene)-1-(triisopropylsilyl)-5-(trimethylsilyl)penta-1,4-diyne
• AGN-PC-0031TF
• AK101920
• ANW-62549
• CTK8B9456
• KB-206938
• (3-(dibroMoMethylene)-5-(triisopropylsilyl) penta-1,4-diynyl)triMethylsilane
• DTXSID40565729
• [3-(dibromomethylidene)-5-trimethylsilylpenta-1,4-diynyl]-tri(propan-2-yl)silane
• DA-17966
• 164990-17-4
• AKOS016004258
• [3-(Dibromomethylidene)-5-(trimethylsilyl)penta-1,4-diyn-1-yl]tri(propan-2-yl)silane

• MDL： MFCD22376620
• Inchi： 1S/C18H30Br2Si2/c1-14(2)22(15(3)4,16(5)6)13-11-17(18(19)20)10-12-21(7,8)9/h14-16H,1-9H3
• InChI Key： BGBHHGSVSNALEZ-UHFFFAOYSA-N
• SMILES： Br/C(=C(\C#C[Si](C)(C)C)/C#C[Si](C(C)C)(C(C)C)C(C)C)/Br

Computed Properties

• Exact Mass: 460.0253
• Monoisotopic Mass: 460.02528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on (3-(Dibromomethylene)-5-(triisopropylsilyl)-penta-1,4-diyn-1-yl)trimethylsilane

Introduction to (3-(Dibromomethylene)-5-(triisopropylsilyl)-penta-1,4-diyn-1-yl)trimethylsilane (CAS No. 164990-17-4)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and materials science, with each molecular structure offering unique properties and applications. One such compound, (3-(Dibromomethylene)-5-(triisopropylsilyl)-penta-1,4-diyn-1-yl)trimethylsilane, identified by its CAS number 164990-17-4, has garnered significant attention in recent years due to its versatile reactivity and potential in synthetic chemistry. This introduction delves into the compound's structure, properties, and emerging applications, particularly in the context of modern research.

The molecular formula of this compound can be expressed as C₁₁H₁₈Br₂Si₃, highlighting its composition of carbon, hydrogen, bromine, and silicon atoms. The presence of a dibromomethylene group at the 3-position and a triisopropylsilyl group at the 5-position contributes to its distinctive chemical behavior. The core structure features a penta-1,4-diyn-1-yl backbone, which is a conjugated system of alternating single and triple bonds, providing exceptional stability and reactivity. This unique arrangement makes the compound an attractive candidate for various synthetic transformations.

In recent years, the field of organic synthesis has seen a surge in the development of novel methodologies for constructing complex molecular architectures. The compound's dual functionality—combining a reactive alkyne group with protecting silyl groups—has been exploited in cross-coupling reactions, particularly in the formation of carbon-carbon bonds. These reactions are fundamental in drug discovery and material science, enabling the creation of intricate molecules with tailored properties.

One of the most notable applications of (3-(Dibromomethylene)-5-(triisopropylsilyl)-penta-1,4-diyn-1-yl)trimethylsilane is in the synthesis of pharmaceutical intermediates. The alkyne moiety serves as a versatile handle for further functionalization, while the silyl groups provide stability during synthetic processes. This balance has been leveraged in recent studies aimed at developing novel therapeutic agents. For instance, researchers have utilized this compound to construct biaryl structures, which are prevalent in many bioactive molecules.

Recent advancements in photoredox catalysis have also highlighted the utility of this compound. The conjugated diynyl system can absorb light across a broad spectrum, making it an excellent candidate for photochemical reactions. Such reactions are gaining traction in green chemistry due to their efficiency and minimal environmental impact. In one innovative study, (3-(Dibromomethylene)-5-(triisopropylsilyl)-penta-1,4-diyn-1-yl)trimethylsilane was employed in a photoredox-mediated coupling reaction to generate complex heterocycles—a class of compounds known for their biological activity.

The role of silicon-containing compounds in modern chemistry cannot be overstated. The triisopropylsilyl group not only protects reactive sites but also enhances solubility and stability under various conditions. This feature has been particularly valuable in large-scale syntheses where harsh conditions might otherwise degrade sensitive intermediates. The compound's compatibility with both polar and non-polar solvents further broadens its applicability across different synthetic protocols.

In conclusion, (3-(Dibromomethylene)-5-(triisopropylsilyl)-penta-1,4-diyn-1-yl)trimethylsilane represents a fascinating example of how molecular design can drive innovation in synthetic chemistry. Its unique structural features make it an invaluable tool for constructing complex molecules with potential applications ranging from pharmaceuticals to advanced materials. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical exploration.